Cas no 99-32-1 (Chelidonic acid)

Chelidonic acid (4-oxo-4H-pyran-2,6-dicarboxylic acid) is a heterocyclic organic compound with notable applications in coordination chemistry and medicinal research. Its rigid pyran backbone and dual carboxylate groups enable strong chelating properties, making it useful for binding metal ions in analytical and catalytic processes. The compound's structural features also contribute to its role as a precursor in synthesizing biologically active derivatives. Chelidonic acid exhibits stability under standard conditions and is soluble in polar solvents, facilitating its use in laboratory settings. Its versatility in forming complexes and potential pharmacological relevance underscores its value in chemical and biomedical studies.
Chelidonic acid structure
Chelidonic acid structure
Product Name:Chelidonic acid
CAS No:99-32-1
MF:C7H4O6
MW:184.1030626297
MDL:MFCD00006577
CID:35014
PubChem ID:7431
Update Time:2025-10-13

Chelidonic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Oxo-4H-pyran-2,6-dicarboxylic acid
    • 4-oxopyran-2,6-dicarboxylic acid
    • CHELIDONIC ACID
    • CHELIDONIC ACID(RG)
    • Jervasic acid
    • Jervaic acid
    • Jerva acid
    • Compound XI*
    • 2,6-Dicarboxyl-4-pyrone
    • 4H-Pyran-2,6-dicarboxylic acid, 4-oxo-
    • Compound XI* (Cherry and Hageman)
    • 4-Oxo-1,4-pyran-2,6-dicarboxylic acid
    • gamma-Pyrone-2,6-dicarboxylic acid
    • T33U4W5K6O
    • Chelidonic acid (not validated)
    • NSC3979
    • PBAYDYUZOSNJGU-UHFFFAOYSA-N
    • .gamma.-Pyrone-2,6-dicarboxylic acid
    • cheli
    • InChI=1/C7H4O6/c8-3-1-4(6(9)10)13-5(2-3)7(11)12/h1-2H,(H,9,10)(H,11,12)
    • CHEBI:3586
    • s5579
    • C7H4O6
    • DS-1596
    • FT-0623586
    • AI3-19253
    • y-Pyrone-2,6-dicarboxylic acid
    • HMS3886K12
    • EINECS 202-749-0
    • BP-12076
    • CCG-266462
    • 4-Oxo-4H-pyran-2 pound not6-dicarboxylic acid
    • HMS1537K05
    • SCHEMBL70569
    • Chelidonic acid, purum, anhydrous, >=98.0% (T)
    • CHELIDONIC ACID [MI]
    • NCGC00174597-01
    • 4-Oxo-1,6-dicarboxylic acid
    • DTXCID60166419
    • CS-W022229
    • C08476
    • HY-W041489
    • A19372
    • UNII-T33U4W5K6O
    • chelidonsaure
    • MFCD00006577
    • NS00041234
    • 4-oxo-pyran-2,6-dicarboxylic acid
    • SY031174
    • c0955
    • 2,6-dicarboxy-4-pyrone
    • AR-360/40172582
    • 4H-Pyran-2, 4-oxo-
    • Chelidonic acid, 98%
    • PBAYDYUZOSNJGU-UHFFFAOYSA-
    • AKOS003368630
    • WLN: T6O DVJ BVQ FVQ
    • BB 0221249
    • TimTec1_001281
    • Z1238543360
    • NSC 3979
    • 4-Oxo-4H-pyran-2,6-dicarboxylicacid
    • 99-32-1
    • 5-18-08-00646 (Beilstein Handbook Reference)
    • AMY36600
    • BRN 0163607
    • Chelidonic acid, analytical standard
    • HLD
    • EN300-82795
    • Q908483
    • DTXSID30243928
    • NSC-3979
    • DB-032002
    • STK735535
    • BBL037230
    • Chelidonic acid
    • MDL: MFCD00006577
    • Inchi: 1S/C7H4O6/c8-3-1-4(6(9)10)13-5(2-3)7(11)12/h1-2H,(H,9,10)(H,11,12)
    • InChI Key: PBAYDYUZOSNJGU-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)=CC(C=C1C(=O)O)=O
    • BRN: 0163607

Computed Properties

  • Exact Mass: 184.00100
  • Monoisotopic Mass: 184.00078784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.4880 (rough estimate)
  • Melting Point: 265 °C (dec.) (lit.)
  • Boiling Point: 238.02°C (rough estimate)
  • Refractive Index: 1.5600 (estimate)
  • PSA: 104.81000
  • LogP: 0.03620
  • Solubility: Slightly soluble in ethanol
  • Merck: 13,2060

Chelidonic acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • RTECS:UP7350000
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

Chelidonic acid Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Chelidonic acid Suppliers

Amadis Chemical Company Limited
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(CAS:99-32-1)Chelidonic acid
Order Number:A19372
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):394.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:99-32-1)Chelidonic acid
A19372
Purity:99%
Quantity:100g
Price ($):394.0
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